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Compound of Interest

Compound Name: Acid Red 44

Cat. No.: B110021

Essential Safety and Handling Guide for Acid
Red 44

This guide provides immediate, essential safety and logistical information for handling Acid
Red 44 (CAS 2766-77-0)[1][2]. Adherence to these procedures is critical for ensuring
laboratory safety and proper disposal. Acid Red 44 is a red powder soluble in water and
ethanol[2]. While specific toxicity data for Acid Red 44 is limited, it is prudent to handle it with
the care required for acidic dyes, which can cause skin and eye irritation[3].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Acid Red 44,
especially in its powdered form. The primary hazards are inhalation of airborne particles and
direct contact with skin and eyes.[4]
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Protection Type Required PPE Specifications and Notes

) Must be worn at all times to
) Chemical Safety Goggles or ] _
Eye Protection ) protect against dust particles
Face Shield ]
and potential splashes.[4][5][6]

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves recommended to prevent skin
contact.[5][7]

An N95 dust mask or higher is

necessary when handling the

Respiratory Protection NIOSH-approved respirator ] ]
powder to prevent inhalation.
[51[8]
A standard lab coat is required
Body Protection Laboratory Coat to prevent skin contact and

protect clothing.[4][5]

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the chemical's
integrity.

Preparation:

e Ensure a chemical fume hood is operational.[5]

» Verify that an eyewash station and safety shower are accessible.[5]
o Keep the work area well-ventilated.[8][9]

Weighing:

e Conduct all weighing of Acid Red 44 powder within a chemical fume hood to control
airborne dust.[5]

o Use a disposable weigh boat to prevent cross-contamination.[5]
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e Handle the powder gently to minimize dust generation.[5]
Dissolving:

e When preparing solutions, slowly add the Acid Red 44 powder to the solvent (e.g., water) to
avoid splashing.[5]

 Stir the solution within the fume hood until the dye is fully dissolved.[5]
Storage:
o Store Acid Red 44 in a tightly sealed, light-resistant container.[5]

o Keep the container in a cool, dry, and well-ventilated area away from strong oxidizing agents.

[5]

Emergency Procedures

Spill Response:

Evacuate: Clear the immediate area of all personnel.[5]
» Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[5]
o Contain: Use an absorbent material to contain the spill.[10]

o Clean-up: Carefully sweep or scoop up the spilled material into a designated hazardous
waste container.[11] Avoid generating dust.[5]

o Decontaminate: Clean the spill area with soap and water.[5]

o Dispose: All contaminated materials, including PPE, must be disposed of as hazardous
waste.[5]

First Aid:

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[4]
[12]
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o Skin Contact: Wash the affected area with soap and water.[4][12] Remove contaminated
clothing.[3][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4][13] Seek
medical attention.[3][4]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][12]

Disposal Plan

The disposal of Acid Red 44 and its waste must comply with local, state, and federal
regulations.

Waste Collection:

o Collect all solid waste, including contaminated PPE and weighing boats, in a clearly labeled
hazardous waste container.[14]

» Aqueous waste containing Acid Red 44 should be collected in a separate, labeled
hazardous waste container.

Neutralization (for acidic solutions):
e If the waste is in an acidic solution, it should be neutralized.[5]

» Slowly add a base such as sodium bicarbonate until the pH is between 6 and 8.[5][15]
Monitor the pH using test strips.

Final Disposal:

e The treated and contained waste must be disposed of through a licensed chemical waste
disposal service.[5] Do not pour down the drain unless explicitly permitted by your
institution's environmental health and safety office.[11]

Quantitative Safety Data
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Parameter Value/Recommendation
CAS Number 2766-77-0[1][2]

Molecular Formula C20H12N2Na207S2[2]
Molecular Weight 502.43 g/mol [2]

Follow general guidelines for nuisance dust,
£ Limits (G ) such as OSHA's PEL of 15 mg/m3 (total dust)
Xposure Limits (Genera
P and 5 mg/m3 (respirable fraction), until specific

data is available.[4]

Acid dyes are applied in acidic solutions; the pH

pH of Solution )
of the dye bath should be monitored.[4]

Incompatibility Strong oxidizing agents.[4]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of Acid Red 44.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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